Cas no 622793-47-9 ((2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one)

• Product Name: (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• CAS No: 622793-47-9
• MF: C₂₆H₂₂O₇
• MW: 446.448688030243
• CID: 5418478
• PubChem ID: 1762891
• Update Time: 2025-05-30

(2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• 3(2H)-Benzofuranone, 6-(2-oxo-2-phenylethoxy)-2-[(2,4,5-trimethoxyphenyl)methylene]-
• (2Z)-6-(2-oxo-2-phenylethoxy)-2-(2,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C26H22O7/c1-29-21-14-24(31-3)23(30-2)11-17(21)12-25-26(28)19-10-9-18(13-22(19)33-25)32-15-20(27)16-7-5-4-6-8-16/h4-14H,15H2,1-3H3
• InChI Key： NLZIKYUCWJRXFU-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C3=CC=CC=C3)=CC=C2C(=O)C1=CC1=CC(OC)=C(OC)C=C1OC

Computed Properties

• Exact Mass: 446.13655304g/mol
• Monoisotopic Mass: 446.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one

Exploring (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one (CAS No. 622793-47-9): Properties, Applications, and Research Insights

The compound (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one (CAS No. 622793-47-9) is a fascinating chemical entity that has garnered attention in various research fields due to its unique structural features and potential applications. This article delves into the properties, synthesis, and emerging uses of this compound, while also addressing common queries from researchers and industry professionals.

Chemically, (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one belongs to the benzofuran class of compounds, characterized by a fused benzene and furan ring system. The presence of the phenacyloxy group at position 6 and the (2,4,5-trimethoxyphenyl)methylidene moiety at position 2 creates a distinctive molecular architecture that influences its physical and chemical behavior. Researchers have noted that the Z-configuration of the double bond in this compound plays a crucial role in its biological activity and stability.

Recent studies have explored the potential of 622793-47-9 in material science applications, particularly in the development of organic semiconductors and photochromic materials. The compound's conjugated system and electron-rich aromatic rings make it an interesting candidate for optoelectronic devices. In pharmaceutical research, derivatives of this structure have shown promise in preliminary biological screenings, though extensive clinical studies would be required to validate any therapeutic potential.

The synthesis of (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the desired Z-configuration. Researchers often employ palladium-catalyzed coupling reactions and condensation methods to construct the complex molecular framework. The trimethoxy substitution pattern on the phenyl ring has been found to significantly influence the compound's solubility and crystallinity properties.

From an analytical perspective, CAS 622793-47-9 can be characterized using various spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy reveals distinct proton environments, while mass spectrometry provides information about the molecular weight and fragmentation pattern. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents, a property that facilitates its handling in laboratory settings.

In the context of current research trends, scientists are particularly interested in how modifications to the phenacyloxy or trimethoxyphenyl groups might alter the compound's properties. Computational chemistry approaches, including density functional theory (DFT) calculations, have been employed to predict the electronic structure and potential reactivity of this molecule. These theoretical studies complement experimental work and help guide the design of new derivatives.

The stability of (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one under various conditions has been a subject of investigation. Researchers have found that the compound demonstrates reasonable thermal stability, making it potentially suitable for applications requiring moderate temperature processing. However, like many conjugated systems, it may be sensitive to prolonged exposure to strong light or oxidizing conditions.

From a commercial perspective, 622793-47-9 remains primarily a research chemical, with limited large-scale production. Suppliers typically offer it in small quantities for laboratory use, and pricing reflects the complexity of its synthesis. The compound's niche applications mean that availability can vary, and researchers often need to plan their procurement well in advance of experimental work.

Safety considerations for handling (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Material Safety Data Sheets (MSDS) provided by suppliers offer specific handling instructions that should be carefully reviewed before use.

Looking to the future, research directions for CAS 622793-47-9 and its derivatives may explore several exciting avenues. The growing interest in sustainable chemistry has prompted investigations into greener synthesis routes for such complex molecules. Additionally, the compound's structural features make it a potential candidate for development as a fluorescent probe or as a building block for more elaborate molecular architectures.

For researchers considering working with (2Z)-6-phenacyloxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one, several practical considerations should be noted. Storage under inert atmosphere can help maintain compound purity, while characterization by HPLC before use is advisable for sensitive applications. The compound's UV-visible absorption characteristics, with typically strong absorbance in the 300-400 nm range, may be relevant for photochemical studies.

In conclusion, 622793-47-9 represents an interesting case study in the design and application of complex heterocyclic compounds. Its unique combination of benzofuran core, phenacyloxy substitution, and trimethoxyphenyl appendages creates a molecular platform with diverse potential. As research continues to uncover new properties and applications for this and related structures, the scientific community may find increasingly valuable roles for such carefully engineered molecules in both academic and industrial settings.